2-(6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C27H23ClN2O3/c1-3-18-6-8-19(9-7-18)26(32)23-15-30(24-13-10-20(28)14-22(24)27(23)33)16-25(31)29-21-11-4-17(2)5-12-21/h4-15H,3,16H2,1-2H3,(H,29,31)
• InChI Key: IHJYRZFHCVKPFC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)Cl)CC(=O)NC4=CC=C(C=C4)C
• Molecular Formula: C27H23ClN2O3
• Molecular Weight: 458.9 g/mol

Description

2-(6-chloro-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(p-tolyl)acetamide, also known as CEP-33779, is a small molecule inhibitor of the transcription factor NF-κB. It has been shown to have potential therapeutic applications in various diseases including cancer, inflammatory disorders, and neurological disorders.

Scientific Research Applications

• Antibacterial and Antimicrobial Applications : Novel quinoline derivatives have been synthesized and tested for their antibacterial properties. For instance, N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives, containing quinoline linkages, were found to possess broad-spectrum antibacterial activity against tested microorganisms, indicating their potential as potent antibacterial agents (Bhoi et al., 2015). Additionally, certain pyridinyl/quinazolinyl/azetidinonyl/thiazolidinonyl triazoles with quinoline derivatives have been synthesized and screened for antibacterial activity against various bacteria, further highlighting the antimicrobial potential of these compounds (Singh et al., 2010).

• Synthesis and Mechanistic Studies : The synthesis of quinoline derivatives often involves multistep reactions, including the use of various reagents and conditions to achieve the desired chemical structures. For example, the synthesis of 6-bromomethyl-3,4-dihydro-2-methyl-4-oxoquinazoline, a key intermediate in the synthesis of some anticancer drugs, was achieved through a series of reactions starting from 2-amino-5-methylbenzoic acid, demonstrating the complexity and versatility of synthetic strategies employed in the creation of quinoline derivatives (Cao Sheng-li, 2004).

• Chemical Structure and Properties : The structural aspects of quinoline derivatives are crucial for their biological activity and potential applications. Studies have been conducted to elucidate the structural features and properties of these compounds, including salt and inclusion compounds of 8-hydroxyquinoline-based amides, to understand their interactions and potential applications further (Karmakar et al., 2007).